Cas no 921557-14-4 (2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)-N-3-(trifluoromethyl)phenylacetamide)

• Product Name: 2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)-N-3-(trifluoromethyl)phenylacetamide
• CAS No: 921557-14-4
• MF: C₁₉H₁₆F₃N₅OS
• MW: 419.423452377319
• CID: 6031732
• PubChem ID: 18569861
• Update Time: 2025-07-16

2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)-N-3-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)-N-3-(trifluoromethyl)phenylacetamide
• 2-[(7-phenyl-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• 921557-14-4
• 2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide
• AKOS024630424
• F2238-0038
• 2-({7-phenyl-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl}sulfanyl)-N-[3-(trifluoromethyl)phenyl]acetamide

• Inchi： 1S/C19H16F3N5OS/c20-19(21,22)13-5-4-6-14(11-13)23-16(28)12-29-18-25-24-17-26(9-10-27(17)18)15-7-2-1-3-8-15/h1-8,11H,9-10,12H2,(H,23,28)
• InChI Key： YNQCIFOMMMWMOI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(F)(F)F)=C1)(=O)CSC1=NN=C2N(C3=CC=CC=C3)CCN21

Computed Properties

• Exact Mass: 419.10276581g/mol
• Monoisotopic Mass: 419.10276581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 88.4Ų

Additional information on 2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)-N-3-(trifluoromethyl)phenylacetamide

Recent Advances in the Study of 2-({7-phenyl-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl}sulfanyl)-N-[3-(trifluoromethyl)phenyl]acetamide (CAS: 921557-14-4)

The compound 2-({7-phenyl-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl}sulfanyl)-N-[3-(trifluoromethyl)phenyl]acetamide (CAS: 921557-14-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have focused on the synthesis and optimization of 2-({7-phenyl-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl}sulfanyl)-N-[3-(trifluoromethyl)phenyl]acetamide, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has provided insights into its molecular interactions and stability.

In vitro and in vivo studies have demonstrated that this compound exhibits promising biological activity, particularly in the context of enzyme inhibition and receptor modulation. Preliminary data suggest that it may serve as a potent inhibitor of specific kinases involved in inflammatory pathways, making it a candidate for further investigation in the treatment of chronic inflammatory diseases. Furthermore, its pharmacokinetic properties, such as bioavailability and metabolic stability, are currently under evaluation to assess its suitability for clinical development.

The mechanism of action of 2-({7-phenyl-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl}sulfanyl)-N-[3-(trifluoromethyl)phenyl]acetamide is believed to involve the selective binding to target proteins, thereby modulating their activity. Recent crystallographic studies have shed light on the binding interactions at the atomic level, providing a foundation for structure-activity relationship (SAR) analyses. These findings are instrumental in guiding the design of derivatives with enhanced potency and selectivity.

Despite the promising results, challenges remain in the development of this compound. Issues such as solubility, toxicity, and off-target effects need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound toward preclinical trials.

In conclusion, 2-({7-phenyl-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl}sulfanyl)-N-[3-(trifluoromethyl)phenyl]acetamide represents a novel and exciting avenue for therapeutic intervention. Continued research into its properties and applications holds the potential to yield significant breakthroughs in the treatment of various diseases. This briefing underscores the importance of ongoing investigation and collaboration in the field of chemical biology and medicinal chemistry.